![molecular formula C14H17N3O3 B183879 (2-Morpholin-4-ylmethyl-benzoimidazol-1-yl)-acetic acid CAS No. 886851-65-6](/img/structure/B183879.png)
(2-Morpholin-4-ylmethyl-benzoimidazol-1-yl)-acetic acid
Overview
Description
(2-Morpholin-4-ylmethyl-benzoimidazol-1-yl)-acetic acid, also known as MBI-AA, is an organic compound commonly used in scientific research. MBI-AA is a derivative of benzoimidazole and is used in various laboratory experiments. It is a versatile compound that has been found to have a wide range of applications, from biochemical and physiological studies to drug discovery and medicinal chemistry. MBI-AA is a valuable tool for scientists and researchers as it has the ability to bind to proteins and other molecules, making it a powerful tool for a variety of research applications.
Scientific Research Applications
Antinociceptive Activity : Certain derivatives of this compound have been found to exhibit potent antinociceptive (pain-relieving) activity. In particular, compounds like 4-[(1-benzyl-2(3H)-benzimidazolon-3-yl)acetyl]morpholine have shown more potent activity than others in this category (Nacak et al., 1999).
Antifungal Activity : Several derivatives containing the morpholine moiety have demonstrated excellent antifungal activity, often surpassing that of the control fungicide, carbendazim. These compounds have shown effectiveness against various fungi, including Botrytis cinerea and Sclerotinia sclerotiorum (Zhou et al., 2013).
Antimicrobial Activities : Certain synthesized benzimidazole derivatives with morpholine or piperazine skeleton have been studied for their antimicrobial activities, including compounds synthesized using microwave-assisted synthesis. These studies have revealed notable antimicrobial properties of these derivatives (Vyas et al., 2008).
Antitubercular and Antifungal Activities : Some novel thiadiazole derivatives containing the morpholine group have been synthesized and evaluated for their antitubercular and antifungal activities. These compounds have shown promising results against various strains of tuberculosis and fungi (Syed et al., 2013).
Antioxidant and Glucosidase Inhibitory Activities : Novel benzimidazole derivatives designed and synthesized with the morpholine moiety have shown significant antioxidant activities and inhibitory potential against α-glucosidase, suggesting potential therapeutic applications for oxidative stress-related diseases and diabetes management (Özil et al., 2018).
Mechanism of Action
Target of Action
It is known that many indole derivatives, which share a similar structure with this compound, bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
It can be inferred from the wide range of biological activities associated with indole derivatives that this compound likely interacts with its targets in a way that modulates their function . This modulation can result in changes to cellular processes, leading to the observed biological effects.
Biochemical Pathways
Given the broad spectrum of biological activities associated with indole derivatives, it is likely that this compound affects multiple pathways . These could include pathways related to inflammation, viral replication, cancer cell proliferation, HIV infection, oxidative stress, microbial growth, tuberculosis, diabetes, malaria, and cholinesterase activity .
Result of Action
Based on the wide range of biological activities associated with indole derivatives, it can be inferred that this compound likely has diverse effects at the molecular and cellular level . These could include modulation of receptor activity, alteration of signal transduction pathways, and changes to gene expression, among others .
properties
IUPAC Name |
2-[2-(morpholin-4-ylmethyl)benzimidazol-1-yl]acetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O3/c18-14(19)10-17-12-4-2-1-3-11(12)15-13(17)9-16-5-7-20-8-6-16/h1-4H,5-10H2,(H,18,19) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APEIPEJRELBPRR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CC2=NC3=CC=CC=C3N2CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70424638 | |
Record name | {2-[(Morpholin-4-yl)methyl]-1H-benzimidazol-1-yl}acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70424638 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
275.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
886851-65-6 | |
Record name | {2-[(Morpholin-4-yl)methyl]-1H-benzimidazol-1-yl}acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70424638 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.